Cas no 1806256-41-6 (5-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 5-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1806256-41-6
• MF: C₉H₇BrF₃NO₃
• MW: 314.055992364883
• CID: 4841051
• Update Time: 2025-06-08

5-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H7BrF3NO3/c1-16-8-6(4-15)14-3-5(2-10)7(8)17-9(11,12)13/h3-4H,2H2,1H3
• InChI Key： KPQVEMOXZCLEQC-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C=O)C(=C1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• XLogP3: 2.4
• Topological Polar Surface Area: 48.4

Additional information on 5-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

5-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1806256-41-6): A Comprehensive Overview

5-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1806256-41-6) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its bromomethyl, methoxy, and trifluoromethoxy substituents, which confer it with a diverse range of chemical properties and reactivity profiles.

The bromomethyl group in the molecule serves as a versatile functional group for further chemical modifications, making it an attractive starting material for the synthesis of complex molecules. The methoxy substituent, on the other hand, imparts electron-donating properties to the molecule, which can influence its reactivity and stability. The trifluoromethoxy group, known for its strong electron-withdrawing effect, adds a layer of complexity to the molecule's electronic structure, enhancing its potential for use in the development of novel pharmaceuticals.

Recent studies have highlighted the potential of 5-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of pyridine-based inhibitors targeting specific enzymes involved in cancer pathways. The bromomethyl group allows for efficient coupling reactions, while the trifluoromethoxy substituent enhances the potency and selectivity of the final products.

In another notable research effort, scientists at a leading pharmaceutical company explored the use of 5-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde in the development of novel antiviral agents. The compound's unique structure was found to be effective in inhibiting viral replication by interfering with key viral enzymes. The methoxy and trifluoromethoxy groups played crucial roles in modulating the compound's binding affinity and pharmacokinetic properties.

The synthetic versatility of 5-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde has also been leveraged in the field of organic synthesis. Researchers have developed efficient synthetic routes to produce this compound from readily available starting materials, making it accessible for large-scale applications. One such method involves a multi-step synthesis involving bromination, methylation, and trifluoromethylation reactions, followed by a final carboxylation step to form the aldehyde functionality.

The physical and chemical properties of 5-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde have been extensively characterized. It is a solid at room temperature with a melting point ranging from 70 to 75°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water. Its spectral properties have been studied using various techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy.

In terms of safety and handling, 5-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde should be handled with care due to its reactivity and potential for forming hazardous intermediates during chemical reactions. It is recommended to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The future prospects for 5-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde are promising. Ongoing research is focused on expanding its applications in drug discovery and development, particularly in areas such as cancer therapy and antiviral treatments. The compound's unique combination of functional groups makes it an ideal candidate for further exploration and optimization through combinatorial chemistry approaches.

In conclusion, 5-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1806256-41-6) is a versatile organic compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity profile make it an attractive starting material for the synthesis of bioactive compounds and novel pharmaceuticals. As research continues to advance, this compound is likely to play an increasingly important role in the development of innovative solutions to pressing medical challenges.